Cas no 917592-82-6 (Benzoic acid, 6-ethoxy-2,3,4-trimethyl-, ethyl ester)

• Product Name: Benzoic acid, 6-ethoxy-2,3,4-trimethyl-, ethyl ester
• CAS No: 917592-82-6
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 785868
• PubChem ID: 71428592
• Update Time: 2025-04-19

Benzoic acid, 6-ethoxy-2,3,4-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-ethoxy-2,3,4-trimethyl-, ethyl ester
• ethyl 6-ethoxy-2,3,4-trimethylbenzoate
• DTXSID20847313
• 917592-82-6

• Inchi： 1S/C14H20O3/c1-6-16-12-8-9(3)10(4)11(5)13(12)14(15)17-7-2/h8H,6-7H2,1-5H3
• InChI Key： BWVOWAYFOMYSSK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C(C)=C(C)C=1C(=O)OCC

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų